Cas no 1040638-77-4 (2-(furan-2-yl)-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one)

• Product Name: 2-(furan-2-yl)-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one
• CAS No: 1040638-77-4
• MF: C₁₆H₁₇N₅O₃S
• MW: 359.402881383896
• CID: 5383053
• Update Time: 2025-07-10

2-(furan-2-yl)-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-yl)-7-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-5H-pyrazolo[1,5-d][1,2,4]triazin-4-one
• 2-(furan-2-yl)-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one

• Inchi： 1S/C16H17N5O3S/c22-14(20-6-2-1-3-7-20)10-25-16-18-17-15(23)12-9-11(19-21(12)16)13-5-4-8-24-13/h4-5,8-9H,1-3,6-7,10H2,(H,17,23)
• InChI Key： YHWIIAORPSFDOK-UHFFFAOYSA-N
• SMILES： N1C(=O)C2=CC(C3=CC=CO3)=NN2C(SCC(=O)N2CCCCC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolotriazines Pyrazolotriazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolotriazines

Additional information on 2-(furan-2-yl)-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one

Professional Introduction to Compound with CAS No. 1040638-77-4 and Product Name: 2-(furan-2-yl)-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one

The compound in question, identified by the CAS number 1040638-77-4, is a highly sophisticated molecule belonging to the class of pyrazolo[1,5-d][1,2,4]triazinones. This particular chemical entity is characterized by its intricate structural framework, which includes a furan-2-yl substituent at the 2-position and a [2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl moiety at the 7-position. The presence of these functional groups imparts unique electronic and steric properties, making it a subject of significant interest in the field of medicinal chemistry.

Recent advancements in the pharmaceutical industry have highlighted the importance of heterocyclic compounds in drug discovery. The pyrazolo[1,5-d][1,2,4]triazinone scaffold has emerged as a privileged structure due to its ability to interact with biological targets in multiple ways. The compound under discussion has been extensively studied for its potential applications in the development of novel therapeutic agents. Its molecular architecture suggests that it may exhibit properties such as kinase inhibition and anti-inflammatory effects, which are crucial for addressing various diseases.

In particular, the furan-2-yl group is known for its ability to enhance binding affinity to biological receptors. This feature has been leveraged in the design of molecules targeting neurological disorders and cancer. The [2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl moiety adds another layer of complexity, contributing to the molecule's solubility and metabolic stability. These characteristics make it an attractive candidate for further development.

Current research in this area has focused on optimizing the structure of such compounds to improve their pharmacokinetic profiles. Computational modeling and high-throughput screening have been employed to identify derivatives with enhanced efficacy and reduced toxicity. The compound with CAS no. 1040638-77-4 has shown promising results in preclinical studies, particularly in models of inflammation and pain management.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal catalysis have been utilized to achieve high yields and purity. The introduction of the [2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl group is particularly challenging due to its sensitive nature but has been successfully accomplished through careful optimization.

From a medicinal chemistry perspective, understanding the interactions between this compound and biological targets is crucial. Structural biology techniques such as X-ray crystallography and NMR spectroscopy have provided valuable insights into how this molecule binds to its intended targets. These studies have revealed that the furan-2-yl and [2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl groups play critical roles in stabilizing the binding interface.

The potential therapeutic applications of this compound are vast. Initial studies have suggested that it may be effective against a range of conditions, including autoimmune diseases and metabolic disorders. The ability of this molecule to modulate multiple signaling pathways makes it a versatile tool for drug discovery. Further research is needed to fully elucidate its mechanism of action and potential side effects.

In conclusion, the compound with CAS no. 1040638-77-4, formally known as 2-(furan-2-yl)-7-{[2-oxo-2-(piperidin-1-y)ethyl]sulfanyl}-4H,5H-pyrazolo[1,5-d][1,2,4]triazinone, represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activity make it a valuable asset in the quest for novel therapeutic agents. Continued research into this molecule will undoubtedly yield further insights into its potential applications and contribute to the development of next-generation pharmaceuticals.